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Compound of Interest

Compound Name: ACTH (1-17)

Cat. No.: B612772

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of bioactive peptides like Adrenocorticotropic Hormone (1-17) (ACTH (1-17)) is
paramount. This document provides a comprehensive guide to the necessary personal
protective equipment (PPE), operational procedures, and disposal plans to maintain a safe
laboratory environment.

Personal Protective Equipment (PPE)

When handling ACTH (1-17), adherence to proper PPE protocols is crucial to minimize
exposure and ensure personal safety. The following table summarizes the recommended PPE
based on safety data sheets.

Personal Protective
Body Part . Standard
Equipment

Safety glasses with side
Eyes ) European standard - EN 166
shields or goggles

Protective gloves (Nitrile
Hands rubber, Neoprene, Natural EN 374
rubber, or PVC)

Long-sleeved clothing or a
Body N/A
laboratory coat
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It is essential to inspect gloves before use and to select a glove material with a breakthrough
time appropriate for the duration of the handling procedure.[1]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the standard operating procedure for safely handling ACTH (1-17) in a
laboratory setting.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the work area.[2][3] An accessible safety shower and eye
wash station should be available.[2][3]
o Work should be conducted in a designated area, away from general laboratory traffic.

2. Donning PPE:

» Before handling the peptide, put on a lab coat, followed by safety glasses with side shields or
goggles, and finally, protective gloves.

3. Handling the Lyophilized Peptide:
e ACTH (1-17) is typically supplied as a lyophilized powder.[4]
e Avoid creating dust or aerosols.[2][3]

* When weighing the peptide, do so in a chemical fume hood or a ventilated balance
enclosure.

4. Reconstitution:

e If reconstitution is necessary, carefully open the vial.
e Use a sterile, appropriate solvent as recommended by the supplier to dissolve the peptide.
» Gently swirl or pipette to mix; avoid vigorous shaking.

5. During Use:

o Handle the reconstituted solution with care to prevent spills and splashes.
e Do not eat, drink, or smoke in the designated handling area.[1]
e Avoid inhalation and contact with eyes and skin.[2][3]

6. Storage:
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» Store the lyophilized peptide in a freezer, typically at -20°C for short-term storage and -80°C

for long-term storage.[4][5]

» Store away from incompatible materials and bright light.[1][4]
e Reconstituted solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored

at -20°C or colder.[4]

7. Doffing PPE:

 Remove PPE in the reverse order it was put on: gloves first, then goggles, and finally the lab

coat.

» Wash hands thoroughly with soap and water after removing gloves.[1]

First Aid Measures

In the event of exposure, follow these first aid procedures:

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical attention
if irritation persists.[2][6][7]

Skin Contact

Wash the affected area with plenty of soap and
water. Remove contaminated clothing. Seek

medical attention if irritation develops.[2][6][7]

Move the individual to fresh air. If breathing is

Inhalation difficult, provide artificial respiration. Seek
medical attention.[2][3]
) Do NOT induce vomiting. Wash out the mouth
Ingestion

with water. Seek medical attention.[2][3]

Disposal Plan

Proper disposal of ACTH (1-17) and associated waste is critical to prevent environmental

contamination and ensure compliance with regulations.
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e Unused Product: Dispose of unused ACTH (1-17) in accordance with federal, state, and
local regulations for chemical waste.

» Contaminated Materials: All materials that have come into contact with ACTH (1-17), such as
pipette tips, vials, and gloves, should be considered chemical waste.

» Waste Containers: Place all contaminated waste into a designated, properly labeled, and
sealed container.

o Spills: In the event of a spill, absorb the material with an inert absorbent material. Place the
absorbent and any contaminated cleaning materials into a sealed container for disposal as
chemical waste. Decontaminate the spill area thoroughly.[6]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling and disposal of ACTH (1-
17).
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Caption: Workflow for Safe Handling and Disposal of ACTH (1-17).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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